Cas no 61830-04-4 (1H-Indole-2-carboxylic acid, 3-mercapto-)
61830-04-4 structure
Product Name:1H-Indole-2-carboxylic acid, 3-mercapto-
CAS No:61830-04-4
MF:C9H7NO2S
MW:193.222380876541
CID:465155
PubChem ID:12361229
Update Time:2025-04-19
1H-Indole-2-carboxylic acid, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 3-mercapto-
- 3-sulfanyl-1H-indole-2-carboxylic acid
- DTXSID10494097
- 3-mercapto-1H-indole-2-carboxylic acid
- CHEMBL3252133
- SCHEMBL6651145
- AKOS006371354
- 61830-04-4
-
- Inchi: 1S/C9H7NO2S/c11-9(12)7-8(13)5-3-1-2-4-6(5)10-7/h1-4,10,13H,(H,11,12)
- InChI Key: WLSRMTYFZGSCMN-UHFFFAOYSA-N
- SMILES: SC1=C(C(=O)O)NC2C=CC=CC=21
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- PSA: 53.09
1H-Indole-2-carboxylic acid, 3-mercapto- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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